Cas no 2138522-92-4 (3-(4-fluorophenyl)-1,2,4-thiadiazole-5-carbohydrazide)

• Product Name: 3-(4-fluorophenyl)-1,2,4-thiadiazole-5-carbohydrazide
• CAS No: 2138522-92-4
• MF: C₉H₇FN₄OS
• MW: 238.241482973099
• CID: 6216976
• PubChem ID: 165494835
• Update Time: 2025-10-28

3-(4-fluorophenyl)-1,2,4-thiadiazole-5-carbohydrazide Chemical and Physical Properties

Names and Identifiers

• 3-(4-fluorophenyl)-1,2,4-thiadiazole-5-carbohydrazide
• 2138522-92-4
• EN300-1141757

• Inchi： 1S/C9H7FN4OS/c10-6-3-1-5(2-4-6)7-12-9(16-14-7)8(15)13-11/h1-4H,11H2,(H,13,15)
• InChI Key： GYCZOCNCMSBXLS-UHFFFAOYSA-N
• SMILES： S1C(C(NN)=O)=NC(C2C=CC(=CC=2)F)=N1

Computed Properties

• Exact Mass: 238.03246020g/mol
• Monoisotopic Mass: 238.03246020g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 109Ų

Additional information on 3-(4-fluorophenyl)-1,2,4-thiadiazole-5-carbohydrazide

3-(4-Fluorophenyl)-1,2,4-Thiadiazole-5-Carbohydrazide: A Comprehensive Overview

3-(4-Fluorophenyl)-1,2,4-thiadiazole-5-carbohydrazide, also known by its CAS number 2138522-92-4, is a versatile compound with significant applications in various fields of chemistry. This compound belongs to the class of thiadiazoles, which are five-membered heterocycles containing sulfur and nitrogen atoms. The presence of a fluorophenyl group at the 4-position of the thiadiazole ring imparts unique electronic and steric properties to the molecule, making it highly valuable in both academic and industrial research.

The synthesis of 3-(4-fluorophenyl)-1,2,4-thiadiazole-5-carbohydrazide typically involves multi-step reactions. The starting material is often a substituted hydrazine derivative, which undergoes condensation with an appropriate thioamide or thiourea derivative to form the thiadiazole ring. The fluorophenyl group is introduced via nucleophilic substitution or coupling reactions, depending on the specific synthetic pathway. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound, reducing production costs and improving yields.

Thiadiazoles are known for their wide range of applications in drug discovery. The carbohydrazide functionality in this compound makes it particularly useful as a building block for constructing bioactive molecules. For instance, it has been employed in the development of anti-inflammatory agents, where its ability to inhibit cyclooxygenase enzymes has shown promise. Additionally, studies have demonstrated its potential as an anticancer agent due to its ability to induce apoptosis in various cancer cell lines.

In the field of materials science, 3-(4-fluorophenyl)-1,2,4-thiadiazole-5-carbohydrazide has been explored for its application in the synthesis of coordination polymers and metal-organic frameworks (MOFs). Its nitrogen-rich structure facilitates strong metal-ligand interactions, making it suitable for constructing porous materials with high surface areas. Recent research has highlighted its potential in gas storage applications, particularly for hydrogen and methane.

The fluorophenyl group in this compound also contributes to its photochemical properties. It has been utilized in the development of fluorescent sensors for detecting various analytes, including metal ions and organic molecules. The high sensitivity and selectivity of these sensors make them valuable tools in environmental monitoring and clinical diagnostics.

In conclusion, 3-(4-fluorophenyl)-1,2,4-thiadiazole-5-carbohydrazide is a multifaceted compound with diverse applications across chemistry and related disciplines. Its unique structure and functional groups make it an attractive candidate for further research and development. As new synthetic methods and applications continue to emerge, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.